Cas no 2228680-76-8 (tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate)

• Product Name: tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate
• CAS No: 2228680-76-8
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• CID: 6478936
• PubChem ID: 165621760
• Update Time: 2025-06-14

tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate
• 2228680-76-8
• EN300-1872795

• Inchi： 1S/C13H28N2O2/c1-9(2)10(8-13(6,7)14)15-11(16)17-12(3,4)5/h9-10H,8,14H2,1-7H3,(H,15,16)
• InChI Key： IHANKHAKDVJUNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)CC(C)(C)N)=O

Computed Properties

• Exact Mass: 244.215078140g/mol
• Monoisotopic Mass: 244.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate (CAS: 2228680-76-8)

The compound tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate (CAS: 2228680-76-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate as a key intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel protease inhibitors, showcasing its potential in targeting infectious diseases. The compound's unique structural features, including the tert-butyl carbamate group and the branched alkyl chain, contribute to its stability and reactivity in various chemical transformations.

In terms of synthesis, advancements have been made in optimizing the yield and purity of tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate. A recent publication in Organic Process Research & Development (2024) reported a scalable and environmentally friendly synthetic route, employing catalytic hydrogenation and protecting group strategies. This method not only improves efficiency but also aligns with the growing demand for sustainable chemistry practices in pharmaceutical manufacturing.

Mechanistic studies have further elucidated the compound's interactions with biological targets. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2023) explored its binding affinity to specific enzyme active sites, providing insights into structure-activity relationships (SAR). These findings are instrumental in guiding the design of next-generation therapeutics with enhanced efficacy and reduced off-target effects.

Beyond its role as a synthetic intermediate, tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate has shown promise in drug delivery systems. A study in the International Journal of Pharmaceutics (2024) investigated its use in prodrug formulations, highlighting its ability to improve the pharmacokinetic properties of poorly soluble drugs. This application underscores the compound's potential to address challenges in drug bioavailability and patient compliance.

In conclusion, tert-butyl N-(5-amino-2,5-dimethylhexan-3-yl)carbamate (CAS: 2228680-76-8) continues to be a valuable asset in chemical biology and pharmaceutical research. Its multifaceted applications, from drug synthesis to delivery systems, position it as a critical component in the development of innovative therapies. Future research should focus on expanding its utility in targeted drug design and exploring its potential in emerging therapeutic areas.